molecular formula C16H16O3 B8358481 Methyl 4-(4-methoxyphenyl)-3-methylbenzoate

Methyl 4-(4-methoxyphenyl)-3-methylbenzoate

Cat. No.: B8358481
M. Wt: 256.30 g/mol
InChI Key: VDDVHFZDVFAYJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-(4-methoxyphenyl)-3-methylbenzoate is a useful research compound. Its molecular formula is C16H16O3 and its molecular weight is 256.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H16O3

Molecular Weight

256.30 g/mol

IUPAC Name

methyl 4-(4-methoxyphenyl)-3-methylbenzoate

InChI

InChI=1S/C16H16O3/c1-11-10-13(16(17)19-3)6-9-15(11)12-4-7-14(18-2)8-5-12/h4-10H,1-3H3

InChI Key

VDDVHFZDVFAYJW-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)C(=O)OC)C2=CC=C(C=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 10000-mL 4-necked round-bottom flask purged and maintained with an inert atmosphere of nitrogen was placed a solution of (4-methoxyphenyl)boronic acid (350 g, 2.30 mol, 1.00 equiv) in 1,4-dioxane (3500 mL), methyl 4-bromo-3-methylbenzoate (527 g, 2.30 mol, 1.00 equiv), Pd(PPh3)4 (79.8 g, 69.06 mmol, 0.03 equiv), Cs2CO3 (1501 g, 4.60 mol, 2.00 equiv), water (850 mL). The resulting solution was stirred overnight at 100° C. in an oil bath. The reaction was then cooled and quenched by the addition of 3000 mL of water. The resulting solution was extracted with 2×2000 mL of ethyl acetate. The organic layers were combined, washed with 1×2000 mL of brine, dried and concentrated under vacuum. The residue was applied onto a silica gel column and eluted with ethyl acetate/petroleum ether (1:50-1:20). This resulted in 471.6 g (crude) of methyl 4-(4-methoxyphenyl)-3-methylbenzoate as a red solid.
Quantity
350 g
Type
reactant
Reaction Step One
Quantity
527 g
Type
reactant
Reaction Step Two
Name
Cs2CO3
Quantity
1501 g
Type
reactant
Reaction Step Three
Name
Quantity
850 mL
Type
reactant
Reaction Step Four
Quantity
3500 mL
Type
solvent
Reaction Step Five
Quantity
79.8 g
Type
catalyst
Reaction Step Six

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